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Compound of Interest

Compound Name: BI-1935

Cat. No.: B15613023 Get Quote

A Note on BI-1935: Initial literature searches did not yield specific information for a compound

designated "BI-1935" in the context of endothelial function research. The following application

notes and protocols provide a comprehensive guide to studying endothelial function using

established methods and are intended to serve as a resource for researchers investigating

novel compounds or exploring the mechanisms of endothelial biology.

I. Application Notes
Introduction to Endothelial Function and Dysfunction
The vascular endothelium is a monolayer of cells lining the interior of blood vessels, acting as a

critical interface between the blood and the vessel wall. It plays a pivotal role in maintaining

cardiovascular homeostasis by regulating vascular tone, inflammation, thrombosis, and cell

growth. Endothelial cells produce a variety of vasoactive substances, the most notable of which

is nitric oxide (NO), a potent vasodilator with anti-inflammatory and anti-thrombotic properties.

Endothelial dysfunction is a pathological state characterized by a shift in the endothelium's

properties towards reduced vasodilation, a pro-inflammatory, and pro-thrombotic state. This

dysfunction is considered an early event in the pathogenesis of atherosclerosis and is

implicated in numerous cardiovascular diseases, including hypertension, coronary artery

disease, and diabetes. Key features of endothelial dysfunction include:

Reduced Nitric Oxide (NO) Bioavailability: This can result from decreased production by

endothelial nitric oxide synthase (eNOS) or increased degradation by reactive oxygen
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species (ROS).

Oxidative Stress: An imbalance between the production of ROS and the antioxidant capacity

of the cell leads to vascular damage.

Inflammation: Activated endothelial cells upregulate the expression of adhesion molecules

(e.g., VCAM-1, ICAM-1, E-selectin), promoting the recruitment and infiltration of leukocytes

into the vessel wall.

Key Signaling Pathways in Endothelial Dysfunction
Understanding the molecular pathways that govern endothelial function is crucial for

developing therapeutic strategies. Several key signaling cascades are implicated in the health

and dysfunction of the endothelium.
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Plate Preparation Cell Preparation

Assay Execution

Analysis

Thaw Basement Membrane
Extract (BME) on ice

Coat wells of a 96-well plate
with BME (50-80 µL/well)

Incubate plate at 37°C
for 30-60 min to allow gelation

Seed cell suspension onto
the BME gel (1-1.5 x 10^4 cells/well)

Culture endothelial cells
(e.g., HUVECs) to 70-90% confluency

Harvest cells using
a gentle dissociation reagent

Resuspend cells in assay medium
(containing test compounds)

Incubate at 37°C, 5% CO2
for 4-24 hours

Image tube formation using
an inverted microscope

Quantify tube length, branch points,
and enclosed areas using
image analysis software

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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